Cas no 827034-23-1 (2-Furanmethanamine,5-methyl-N-(1-phenylethyl)-(9CI))

• Product Name: 2-Furanmethanamine,5-methyl-N-(1-phenylethyl)-(9CI)
• CAS No: 827034-23-1
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 715943
• Update Time: 2023-03-28

2-Furanmethanamine,5-methyl-N-(1-phenylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine,5-methyl-N-(1-phenylethyl)-
• 2-Furanmethanamine,5-methyl-N-(1-phenylethyl)-(9CI)

• Inchi： 1S/C14H17NO/c1-11-8-9-14(16-11)10-15-12(2)13-6-4-3-5-7-13/h3-9,12,15H,10H2,1-2H3
• InChI Key： PRDUHYHLTSGRRQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(NCC1=CC=C(C)O1)C

Computed Properties

• Exact Mass: 215.131
• Monoisotopic Mass: 215.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.2A^2